Cas no 2580230-19-7 (2-2-(trifluoromethyl)pyridin-4-ylethan-1-amine hydrochloride)

• Product Name: 2-2-(trifluoromethyl)pyridin-4-ylethan-1-amine hydrochloride
• CAS No: 2580230-19-7
• MF: C₈H₁₀ClF₃N₂
• MW: 226.626611232758
• MDL: MFCD33020094
• CID: 5458984
• PubChem ID: 155858331
• Update Time: 2025-06-09

2-2-(trifluoromethyl)pyridin-4-ylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanamine, 2-(trifluoromethyl)-, hydrochloride (1:1)
• 2-2-(trifluoromethyl)pyridin-4-ylethan-1-amine hydrochloride

• MDL： MFCD33020094
• Inchi： 1S/C8H9F3N2.ClH/c9-8(10,11)7-5-6(1-3-12)2-4-13-7;/h2,4-5H,1,3,12H2;1H
• InChI Key： WEVMBJRSGFIYRJ-UHFFFAOYSA-N
• SMILES： C(C1N=CC=C(CCN)C=1)(F)(F)F.Cl

Additional information on 2-2-(trifluoromethyl)pyridin-4-ylethan-1-amine hydrochloride

Comprehensive Overview of 2-2-(Trifluoromethyl)pyridin-4-ylethan-1-amine Hydrochloride (CAS No. 2580230-19-7)

The compound 2-2-(trifluoromethyl)pyridin-4-ylethan-1-amine hydrochloride (CAS No. 2580230-19-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyridine core, makes it a valuable intermediate in the synthesis of bioactive compounds. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical properties in drug design. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 2-2-(trifluoromethyl)pyridin-4-ylethan-1-amine hydrochloride has surged due to their role in improving drug efficacy and reducing side effects. This compound’s amine hydrochloride salt form ensures better solubility and bioavailability, addressing common challenges in formulation development. Its relevance is further highlighted by the growing interest in small-molecule therapeutics and heterocyclic chemistry, which dominate modern drug discovery pipelines. Additionally, its potential use in crop protection agents aligns with the agrochemical industry’s focus on sustainable solutions.

The synthesis of CAS No. 2580230-19-7 involves multi-step organic reactions, often starting from 4-bromo-2-(trifluoromethyl)pyridine. Key steps include Grignard reactions, reductive amination, and salt formation, which require precise control to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. The compound’s stability under various pH conditions and thermal profiles is also a subject of ongoing research, particularly for formulation scientists and process chemists.

From a commercial perspective, 2-2-(trifluoromethyl)pyridin-4-ylethan-1-amine hydrochloride is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing reflects the complexity of its synthesis and the niche demand from pharmaceutical R&D teams. Regulatory compliance, including REACH and GMP standards, is crucial for its global distribution, ensuring its suitability for preclinical and clinical studies. The compound’s patent landscape is another area of interest, as innovators seek to protect its novel applications.

Emerging trends in AI-driven drug discovery have further amplified the importance of compounds like CAS No. 2580230-19-7. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. Questions such as "How does fluorination improve drug potency?" or "What are the latest advances in pyridine-based therapeutics?" are frequently explored in scientific forums, reflecting the compound’s interdisciplinary appeal. Future research may focus on its structure-activity relationships (SAR) and derivatization to expand its utility.

In summary, 2-2-(trifluoromethyl)pyridin-4-ylethan-1-amine hydrochloride represents a versatile building block in modern chemistry. Its combination of fluorine chemistry, heterocyclic design, and pharmacological potential positions it at the forefront of innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical and agricultural needs.